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Compound of Interest

Compound Name: Davelizomib

Cat. No.: B12390117 Get Quote

Essential Safety and Handling Guide for
Davelizomib
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Davelizomib, a potent proteasome inhibitor with antineoplastic properties. Adherence to these

procedures is essential to ensure personnel safety and maintain a secure laboratory

environment.

I. Personal Protective Equipment (PPE)
When handling Davelizomib, a comprehensive approach to personal protection is mandatory

to prevent exposure through inhalation, skin contact, or ingestion.[1][2] The following table

summarizes the required PPE.
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PPE Category Item Specifications & Usage

Eye Protection
Safety Goggles with Side-

Shields

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

should be worn over safety

glasses if there is a risk of

splashing.[1]

Hand Protection Protective Gloves

Two pairs of chemotherapy-

rated gloves are

recommended.[3] Disposable

nitrile gloves offer good short-

term protection against a

range of chemicals.[4] Always

consult the glove

manufacturer's chemical

resistance guide for specific

compatibility.

Body Protection Impervious Gown/Lab Coat

A gown demonstrated to be

resistant to permeability by

hazardous drugs is required.[3]

Lab coats should be buttoned

and fit properly to cover as

much skin as possible.[4]

Respiratory Protection Suitable Respirator

Use in a well-ventilated area or

with appropriate exhaust

ventilation, such as a chemical

fume hood, is crucial to avoid

dust and aerosol formation.[2]

If engineering controls are not

sufficient, a NIOSH-approved

respirator (e.g., N95) is

necessary.[3]

II. Handling and Storage Procedures
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A. Engineering Controls:

Work with Davelizomib should be conducted in a designated area with appropriate exhaust

ventilation, such as a chemical fume hood, to minimize inhalation exposure.[2]

Ensure that safety showers and eyewash stations are readily accessible.[2]

B. Handling:

Avoid the formation of dust and aerosols during handling.[1][2]

Prevent contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the compound.[1]

C. Storage:

Store Davelizomib in a tightly sealed container in a cool, well-ventilated area.

Recommended storage is at -20°C for long-term stability (months to years) and 0-4°C for

short-term storage (days to weeks).[5]

Keep the compound away from direct sunlight and sources of ignition.[2]

III. Accidental Release and Disposal Plan
A. Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear all required personal protective

equipment before addressing a spill. Avoid creating dust.[1]

Containment and Clean-up: Sweep up the spilled solid material and place it into a suitable,

labeled container for disposal.[1] Avoid dry sweeping which can generate dust; instead, use

a method that minimizes dust formation.

Environmental Precautions: Prevent the release of Davelizomib into the environment. Do

not allow it to enter drains, water courses, or the soil.[2]
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B. Disposal:

Dispose of Davelizomib and any contaminated materials (e.g., gloves, gowns, cleaning

materials) as hazardous waste in accordance with all applicable federal, state, and local

regulations.

Empty containers should be treated as hazardous waste and disposed of accordingly.[1]

IV. First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes. Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Get medical attention if

symptoms occur.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention if symptoms occur.[1]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1]

V. Davelizomib Properties
Property Value

Molecular Formula C21H26BF2N3O7[5][6]

Molecular Weight 481.3 g/mol [6]

Appearance Solid (assumed)

CAS Number 2409841-51-4[5][6]
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VI. Visual Workflow for Donning PPE

Preparation

Donning Sequence

Laboratory Entry

Assess Risks & Review SOPs

Gather All Necessary PPE

1. Don Impervious Gown

2. Don Respirator (if required)

3. Don Safety Goggles/Face Shield

4. Don Double Layer of Gloves

Enter Designated Handling Area

Click to download full resolution via product page

Caption: PPE Donning Sequence for Handling Davelizomib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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